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Compound of Interest

Compound Name: Sodium undecanoate

Cat. No.: B3044268

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of sodium undecanoate as an
anionic surfactant for emulsion polymerization. This document is intended for researchers,
scientists, and drug development professionals interested in leveraging the properties of this
fatty acid salt for the synthesis of polymer nanoparticles and latexes for various applications,
including drug delivery systems.

Introduction

Sodium undecanoate is the sodium salt of undecanoic acid, a saturated fatty acid with an 11-
carbon chain. As an amphiphilic molecule, it possesses a hydrophilic carboxylate head group
and a hydrophobic undecyl tail. This structure allows it to act as a surfactant, reducing the
interfacial tension between oil and water phases and facilitating the formation of stable
emulsions. In emulsion polymerization, sodium undecanoate serves as an emulsifier,
stabilizing monomer droplets and forming micelles that act as the primary loci for particle
nucleation and polymerization. Its biocompatibility and biodegradability make it an attractive
option for applications in pharmaceuticals and drug delivery, where the resulting polymer
nanoparticles may be used to encapsulate therapeutic agents.

Physicochemical Properties
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The performance of a surfactant in emulsion polymerization is largely dictated by its
physicochemical properties, most notably its Critical Micelle Concentration (CMC) and Krafft
point.

Table 1: Physicochemical Properties of Sodium Undecanoate and Related Surfactants

Sodium Decanoate Sodium Sodium

Property
(C10) Undecanoate (C11) Dodecanoate (C12)

Critical Micelle
Concentration (CMC) ~95-100 49.9[1] ~24-29
at 25°C (mmol/L)

Estimated Krafft Point
(°C)

~20-25 25-30 ~30-35

Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant
molecules begin to self-assemble into micelles in an aqueous solution. Above the CMC,
additional surfactant molecules primarily form new micelles.[2][3] The CMC is a critical
parameter in emulsion polymerization as it influences the number of micelles available for
particle nucleation, which in turn affects the final particle size of the polymer latex. The CMC of
sodium undecanoate is 49.9 mmol/L at 25°C.[1]

Krafft Point: The Krafft point is the temperature at which the solubility of a surfactant becomes
equal to its CMC. Below the Krafft point, the surfactant has limited solubility and exists
predominantly as crystalline aggregates, making micelle formation unfavorable. Therefore,
emulsion polymerization should be conducted at a temperature above the Krafft point of the
surfactant. While a specific experimental value for the Krafft point of sodium undecanoate
was not found in the reviewed literature, it can be estimated to be between that of sodium
decanoate (~20-25°C) and sodium dodecanoate (~30-35°C), likely in the range of 25-30°C.

Emulsion Polymerization Mechanism with Sodium
Undecanoate

The following diagram illustrates the general workflow and key stages of a typical ab initio
emulsion polymerization process using sodium undecanoate as the surfactant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3044268#sodium-undecanoate-as-a-
surfactant-for-emulsion-polymerization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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